Cas no 1156068-41-5 (3-(2-methoxy-5-nitrophenoxy)propan-1-ol)

• Product Name: 3-(2-methoxy-5-nitrophenoxy)propan-1-ol
• CAS No: 1156068-41-5
• MF: C₁₀H₁₃NO₅
• MW: 227.214
• CID: 4553140
• PubChem ID: 43510015
• Update Time: 2025-05-19

3-(2-methoxy-5-nitrophenoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-5-nitrophenoxy)propan-1-ol
• Bosutinib Impurity 19
• MFCD12186927
• 1-Propanol, 3-(2-methoxy-5-nitrophenoxy)-
• 1-Propanol,3-(2-methoxy-5-nitrophenoxy)-
• 1156068-41-5
• D86656
• AS-84052

• Inchi： InChI=1S/C10H13NO5/c1-15-9-4-3-8(11(13)14)7-10(9)16-6-2-5-12/h3-4,7,12H,2,5-6H2,1H3
• InChI Key： IAKZNHJZKXNJNU-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)[N+](=O)[O-])OCCCO

Computed Properties

• Exact Mass: 227.07937252g/mol
• Monoisotopic Mass: 227.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.5Ų

Additional information on 3-(2-methoxy-5-nitrophenoxy)propan-1-ol

3-(2-Methoxy-5-Nitrophenoxy)Propan-1-ol: A Comprehensive Overview

3-(2-Methoxy-5-Nitrophenoxy)Propan-1-ol, identified by the CAS Registry Number 1156068-41-5, is a compound of significant interest in various scientific and industrial applications. This compound, with its unique structure, has garnered attention due to its potential in fields ranging from pharmaceuticals to agrochemicals. The molecule consists of a phenoxy group substituted with methoxy and nitro functionalities, attached to a propanol backbone. This combination of functional groups imparts distinctive chemical properties, making it a versatile compound for research and development.

The synthesis of 3-(2-Methoxy-5-Nitrophenoxy)Propan-1-ol typically involves multi-step organic reactions, often leveraging nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate these reactions under mild conditions. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for high-quality chemical intermediates.

The structural features of 3-(2-Methoxy-5-Nitrophenoxy)Propan-1-ol make it an attractive candidate for various applications. The phenoxy group is known for its stability and reactivity, while the methoxy and nitro substituents introduce additional electronic effects that can be exploited in different chemical transformations. For instance, the nitro group can act as an electron-withdrawing substituent, enhancing the reactivity of the phenoxy ring towards nucleophilic attacks. This property is particularly valuable in the synthesis of bioactive molecules and agrochemicals.

In recent years, there has been a surge in research focusing on the biological activity of 3-(2-Methoxy-5-Nitrophenoxy)Propan-1-ol. Studies have demonstrated its potential as an anti-inflammatory agent, with promising results in preclinical models. The compound has shown selective inhibition of certain enzymes associated with inflammatory pathways, suggesting its potential utility in developing novel therapeutic agents. Furthermore, investigations into its pharmacokinetic properties have revealed favorable absorption and distribution profiles, which are critical for drug development.

The application of 3-(2-Methoxy-5-Nitrophenoxy)Propan-1-ol extends beyond pharmaceuticals into the realm of agrochemicals. Its ability to modulate plant growth and stress responses has been explored in agricultural research. Field trials have indicated that this compound can enhance crop resilience against environmental stressors such as drought and salinity. These findings highlight its potential as a sustainable solution for improving agricultural productivity without relying on conventional chemical inputs.

From a materials science perspective, 3-(2-Methoxy-5-Nitrophenoxy)Propan-1-ol has been investigated as a precursor for advanced materials such as polymers and nanoparticles. Its functional groups enable it to serve as a building block for constructing complex molecular architectures with tailored properties. Recent studies have focused on its role in synthesizing stimuli-responsive polymers, which exhibit dynamic behavior under external stimuli such as temperature or pH changes.

In conclusion, 3-(2-Methoxy-5-Nitrophenoxy)Propan-1-ol, with its unique structure and versatile properties, continues to be a focal point in diverse scientific disciplines. Ongoing research into its synthesis, biological activity, and applications is expected to unlock new opportunities for its utilization across various industries. As advancements in chemical synthesis and materials science progress, this compound will likely play an increasingly important role in driving innovation and addressing global challenges.